N-(5-nitropyridin-2-yl) para-phenylenediamine

• Molecular Formula: C11H10N4O2
• Molecular Weight: 230.22 g/mol
• IUPAC Name: 4-N-(5-nitropyridin-2-yl)benzene-1,4-diamine
• InChI: InChI=1S/C11H10N4O2/c12-8-1-3-9(4-2-8)14-11-6-5-10(7-13-11)15(16)17/h1-7H,12H2,(H,13,14)
• InChI Key: SVKKRONZISIGNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)NC2=NC=C(C=C2)[N+](=O)[O-]

Description

N-(5-nitropyridin-2-yl) para-phenylenediamine is a useful research compound. Its molecular formula is C11H10N4O2 and its molecular weight is 230.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (35 ml) was added into dimethylformamide (50 ml) including 2-chloro-5-nitropyridine (1) (9.5 g, 60 mmol) and para-phenylenediamine hydrochloride (10.9 g, 60 mmol), and stirred at the room temperature for 14 hours. After the reaction having been completed, the solution was poured into water, and the resultant solid was filtered and then N-(5-nitropyridin-2-yl) para-phenylenediamine was obtained as a brown solid. This solid was dissolved in ethanol (800 ml) and added with 5%-palladium carbon (2 g) so as to cause a hydrogen substitution, and then reduced at 70° C. under the normal pressure for 6 hours. After the reaction having been completed, the celite filtering was applied to remove the palladium carbon, and then it was washed by using a mixed solvent of ethyl acetate and hexane, thus obtained N-(5-amino-pyridin-2-yl) para-phenylenediamine (8.8 g, 75%).